Cas no 865756-45-2 (Pyridine, 4,4'-[(2-methyl-1,3-phenylene)di-2,1-ethynediyl]bis-)

• Product Name: Pyridine, 4,4'-[(2-methyl-1,3-phenylene)di-2,1-ethynediyl]bis-
• CAS No: 865756-45-2
• MF: C₂₁H₁₄N₂
• MW: 294.349264621735
• CID: 582625
• PubChem ID: 44246459
• Update Time: 2025-04-19

Pyridine, 4,4'-[(2-methyl-1,3-phenylene)di-2,1-ethynediyl]bis- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4,4'-[(2-methyl-1,3-phenylene)di-2,1-ethynediyl]bis-
• 4-[2-[2-methyl-3-(2-pyridin-4-ylethynyl)phenyl]ethynyl]pyridine
• 865756-45-2
• 4,4'-[(2-Methyl-1,3-phenylene)di-2,1-ethynediyl]dipyridine
• 4,4'-[(2-Methyl-1,3-phenylene)di(ethyne-2,1-diyl)]dipyridine
• 4-(2-{2-METHYL-3-[2-(PYRIDIN-4-YL)ETHYNYL]PHENYL}ETHYNYL)PYRIDINE
• DTXSID40658029
• CS-0170315
• CHEBI:188542
• 2,6-Bis(4-pyridylethynyl)toluene

• Inchi： 1S/C21H14N2/c1-17-20(7-5-18-9-13-22-14-10-18)3-2-4-21(17)8-6-19-11-15-23-16-12-19/h2-4,9-16H,1H3
• InChI Key： XZBXDOGIIUDHHR-UHFFFAOYSA-N
• SMILES： N1C=CC(=CC=1)C#CC1C=CC=C(C#CC2C=CN=CC=2)C=1C

Computed Properties

• Exact Mass: 294.115698455g/mol
• Monoisotopic Mass: 294.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 25.8Ų